4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine

• IUPAC Name: 4-[[2-(5-methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine
• InChI: InChI=1S/C13H16N2OS2/c1-10-2-3-12(16-10)13-14-11(9-18-13)8-15-4-6-17-7-5-15/h2-3,9H,4-8H2,1H3
• InChI Key: IUBNZPAACRJITF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NC(=CS2)CN3CCSCC3
• Molecular Formula: C13H16N2OS2
• Molecular Weight: 280.4 g/mol

Description

4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is a thiomorpholine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine is not fully understood. However, it is believed to act by inhibiting specific enzymes involved in the growth and proliferation of cancer cells and the regulation of glucose metabolism in diabetic patients. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine exhibits significant biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo, as well as improve glucose tolerance and insulin sensitivity in diabetic animal models. These effects make it a promising candidate for further research in the development of new drugs for the treatment of cancer and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine in lab experiments include its high purity and yield, as well as its potential applications in various areas of scientific research. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine. One area of interest is in the development of new drugs for the treatment of cancer and diabetes. Further research is needed to elucidate the exact mechanism of action of this compound and to optimize its efficacy and safety in clinical trials. Another area of interest is in the development of new methods for synthesizing this compound with higher yield and purity. Additionally, more research is needed to explore the potential applications of this compound in other areas of scientific research, such as in the development of new materials or catalysts.

Synthesis Methods

The synthesis of 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine involves the reaction of 5-methylfurfural, thiosemicarbazide, and morpholine in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure to yield the desired compound. This method has been optimized for high yield and purity of the final product.

Scientific Research Applications

The compound 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine has been found to have potential applications in various areas of scientific research. One such area is in the development of new drugs for the treatment of diseases such as cancer and diabetes. The compound has been shown to exhibit anti-cancer and anti-diabetic properties in preclinical studies, making it a promising candidate for further research.